[1-(4-Fluorophenyl)cyclohexyl]methanamine
Overview
Description
[1-(4-Fluorophenyl)cyclohexyl]methanamine is a useful research compound. Its molecular formula is C13H18FN and its molecular weight is 207.29 g/mol. The purity is usually 95%.
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Scientific Research Applications
Novel Aryloxyethyl Derivatives of Methanamine as Biased Agonists of Serotonin 5-HT1A Receptors : A study developed novel 1-(1-benzoylpiperidin-4-yl)methanamine derivatives as "biased agonists" of serotonin 5-HT1A receptors. One compound, in particular, showed promising antidepressant-like activity in rat models, suggesting potential therapeutic applications in depression treatment (Sniecikowska et al., 2019).
Synthesis of Methanamine Derivative for Analytical Applications : A different study focused on the synthesis of 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine for spectroscopic characterization, indicating its potential for various chemical and analytical applications (Shimoga et al., 2018).
Pharmacological and Analytical Uses in Medicine : Research on flunarizine, a drug used to treat migraines, identified degradation products of similar compounds, including variations of methanamines, demonstrating the importance of these compounds in pharmaceutical analysis and drug stability studies (El-Sherbiny et al., 2005).
Synthesis and Application in Organic Chemistry : There are studies focused on the synthesis and chemical properties of different methanamine derivatives, such as 1-(2-phenoxyphenyl)methanamines for reuptake inhibition and its potential application in mental health treatments (Whitlock et al., 2008).
Applications in Transfer Hydrogenation Reactions : Methanamine derivatives have also been used in forming N-heterocyclic ruthenium(II) complexes for efficient transfer hydrogenation reactions, indicating applications in catalysis and chemical synthesis (Karabuğa et al., 2015).
Identification in Psychoactive Substances : One study identified and characterized three psychoactive arylcyclohexylamines as "research chemicals" obtained from online retailers, highlighting the importance of analytical chemistry in identifying and controlling potentially harmful substances (De Paoli et al., 2013).
Properties
IUPAC Name |
[1-(4-fluorophenyl)cyclohexyl]methanamine | |
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InChI |
InChI=1S/C13H18FN/c14-12-6-4-11(5-7-12)13(10-15)8-2-1-3-9-13/h4-7H,1-3,8-10,15H2 | |
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InChI Key |
VPDDMTHLPLVCMM-UHFFFAOYSA-N | |
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Canonical SMILES |
C1CCC(CC1)(CN)C2=CC=C(C=C2)F | |
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Molecular Formula |
C13H18FN | |
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Molecular Weight |
207.29 g/mol | |
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CAS No. |
771583-24-5 | |
Record name | 1-(4-Fluorophenyl)cyclohexanemethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=771583-24-5 | |
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Synthesis routes and methods
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